6-Chloro-2-(1-naphthylmethoxy)pyrimidin-4-amine

• Molecular Formula: C15H12ClN3O
• Molecular Weight: 285.73 g/mol
• IUPAC Name: 6-chloro-2-(naphthalen-1-ylmethoxy)pyrimidin-4-amine
• InChI: InChI=1S/C15H12ClN3O/c16-13-8-14(17)19-15(18-13)20-9-11-6-3-5-10-4-1-2-7-12(10)11/h1-8H,9H2,(H2,17,18,19)
• InChI Key: ZZZZVQYIUQRCGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2COC3=NC(=CC(=N3)Cl)N

Description

6-Chloro-2-(1-naphthylmethoxy)pyrimidin-4-amine is a useful research compound. Its molecular formula is C15H12ClN3O and its molecular weight is 285.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Chloro-2-(1-naphthylmethoxy)pyrimidin-4-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Chloro-2-(1-naphthylmethoxy)pyrimidin-4-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

1-Naphthalenemethanol (227 mg, 1.44 mmol) is added to a slurry of 50% sodium hydride (69 mg, 1.44 mmol) in dry THF (4 ml) at 0° C. After stirring for 30 minutes, 4-amino-2,6-dichloropyrimidine (157 mg, 0.96 mmol) is added and stirred at 22° C. for 72 hours. The solution is quenched with saturated NH4Cl and concentrated in vacuo. The residue is dissolved in methylene chloride and washed 3× saturated NaHCO3, dried with MgSO4, filtered, and concentrated in vacuo. The sample is purified by chromatography using 1:2 ethyl acetate/hexanes and recrystallization from heptane/toluene, mp 160-161° C.